Cas no 24026-94-6 (2-(furan-2-yl)-2-(methylamino)acetonitrile hydrochloride)

• Product Name: 2-(furan-2-yl)-2-(methylamino)acetonitrile hydrochloride
• CAS No: 24026-94-6
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 277222
• PubChem ID: 21155908
• Update Time: 2025-11-06

2-(furan-2-yl)-2-(methylamino)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetonitrile, a-(methylamino)-, hydrochloride(1:1)
• 2-(furan-2-yl)-2-(methylamino)acetonitrile,chloride
• 2-furanacetonitrile, alpha-(methylamino)-, chloride
• 2-Furanacetonitrile, alpha-(methylamino)-, monohydrochloride
• alpha-(Methylamino)furan-2-acetonitrile, monohydrochloride
• furan-2-yl(methylamino)acetonitrile
• 2-(furan-2-yl)-2-(methylamino)acetonitrile hydrochloride
• 2-furyl(methylamino)acetonitrile hydrochloride
• 2-(furan-2-yl)-2-(methylamino)acetonitrile;hydrochloride
• 24026-94-6
• AKOS024323392
• NSC-140825
• NSC140825
• NS00052201

• Inchi： 1S/C7H8N2O.ClH/c1-9-6(5-8)7-3-2-4-10-7;/h2-4,6,9H,1H3;1H
• InChI Key： NLSCKUSPZVATEV-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1C(C#N)NC

Computed Properties

• Exact Mass: 172.04000
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 48.96000
• LogP: 2.25658

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(furan-2-yl)-2-(methylamino)acetonitrile hydrochloride

Market Research and Analysis of 2-(furan-2-yl)-2-(methylamino)acetonitrile Hydrochloride (CAS No. 24026-94-6)

Recent advancements in the field of chemical biology and pharmaceutical research have brought significant attention to the compound 2-(furan-2-yl)-2-(methylamino)acetonitrile hydrochloride, identified by the CAS number 24026-94-6. This compound has demonstrated potential in various therapeutic applications, particularly in the development of novel drug candidates targeting specific biological pathways.

The global market for this compound is influenced by several factors, including its emerging applications in drug discovery, the increasing demand for high-quality chemical intermediates, and the growing emphasis on personalized medicine. Key players in the industry are focusing on optimizing synthesis routes to enhance scalability and reduce production costs, thereby meeting the rising demand from both academic and industrial sectors.

Market analysis indicates a steady growth trajectory for 2-(furan-2-yl)-2-(methylamino)acetonitrile hydrochloride, driven by its role as a critical intermediate in the synthesis of bioactive molecules. The compound's unique structural properties make it highly versatile, with applications ranging from oncology research to neurodegenerative disease studies.

From a supply chain perspective, the availability of this compound is concentrated among a few specialized manufacturers who adhere to stringent quality control measures. These suppliers are increasingly adopting green chemistry principles to minimize environmental impact and comply with global regulatory standards.

In terms of procurement trends, there is a noticeable shift toward long-term partnerships between suppliers and research institutions to ensure consistent supply and timely delivery of high-purity materials. Additionally, the rise of digital platforms for chemical procurement has facilitated easier access to this compound for researchers worldwide.

Looking ahead, the demand for 2-(furan-2-yl)-2-(methylamino)acetonitrile hydrochloride is expected to grow further as ongoing clinical trials yield promising results. The integration of advanced analytical techniques and artificial intelligence in drug discovery processes will likely accelerate its adoption across various therapeutic areas.